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Compound of Interest

Compound Name: (Bromoethynyl)benzene

Cat. No.: B1266612 Get Quote

(Bromoethynyl)benzene: A Comprehensive
Technical Guide
(Bromoethynyl)benzene, also known as 1-bromo-2-phenylacetylene, is an organic compound

with significant applications in organic synthesis and potential therapeutic relevance. This guide

provides an in-depth overview of its physical and chemical properties, experimental protocols

for its synthesis, and a summary of its known biological activities, tailored for researchers,

scientists, and professionals in drug development.

Physical and Chemical Properties
(Bromoethynyl)benzene is a yellow to brown liquid at room temperature.[1] Its fundamental

physical and chemical properties are summarized in the tables below.

Table 1: General and Physical Properties of (Bromoethynyl)benzene

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1266612?utm_src=pdf-interest
https://www.benchchem.com/product/b1266612?utm_src=pdf-body
https://www.benchchem.com/product/b1266612?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB91074643.htm
https://www.benchchem.com/product/b1266612?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266612?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C8H5Br [2][3]

Molecular Weight 181.03 g/mol [2][3][4]

CAS Number 932-87-6 [2][3]

Appearance Yellow to brown liquid [1]

Density 1.51 g/cm³

Boiling Point 217.4 °C at 760 mmHg [2]

Flash Point 86 °C

Refractive Index 1.615

LogP 2.39050

Storage Temperature -20°C [1]

Table 2: Spectroscopic Data of (Bromoethynyl)benzene

Spectroscopic Data Details Source

¹H NMR

(400 MHz, CDCl₃): δ (ppm)

7.47–7.44 (m, 2H, phenyl-H),

7.37–7.29 (m, 3H, phenyl-H)

[5]

¹³C NMR Data available [3][6]

Mass Spectrometry (GC-MS)

Major peaks at m/z 180 and

182, with another significant

peak at 101

[3]

Infrared (IR) Spectroscopy
Vapor phase IR spectra are

available
[3]

Chemical Reactivity and Synthesis
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(Bromoethynyl)benzene is a versatile reagent in organic chemistry. It is described as a

nucleophilic reagent and participates in cross-coupling reactions.[1][2] For instance, it can be

used to synthesize terminal alkynes.[7]

A common method for the synthesis of (bromoethynyl)benzene involves the bromination of

phenylacetylene.[5]

Materials:

Phenylacetylene

N-Bromosuccinimide (NBS)

Silver nitrate (AgNO₃)

Acetone

Pentanes

Silica gel

100 mL Schlenk flask

Procedure:

In a 100 mL Schlenk flask, dissolve phenylacetylene (10.0 mmol, 1.10 mL, 1.00 equiv.), N-

bromosuccinimide (12.0 mmol, 2.12 g, 1.20 equiv.), and silver nitrate (1.00 mmol, 170 mg,

0.10 equiv.) in acetone.

Stir the mixture overnight, ensuring the exclusion of light.

Following the reaction, pass the mixture through a plug of silica using pentanes as the

eluent.

Remove the solvent under reduced pressure to yield (bromoethynyl)benzene as a light

yellow oil (1.13 g, 6.21 mmol, 62% yield).[5]
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Synthesis Workflow for (Bromoethynyl)benzene
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Caption: A workflow diagram illustrating the synthesis of (bromoethynyl)benzene.

Biological Activity and Potential Applications
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(Bromoethynyl)benzene has demonstrated potential therapeutic effects, particularly in the

context of degenerative diseases such as bowel disease.[1][2] Its mechanism of action is not

yet fully understood, but it is suggested to possess anti-inflammatory properties.[1][2]

Specifically, it may inhibit the production of inflammatory cytokines, which could be the basis for

its therapeutic effects.[1][2]

Proposed Anti-inflammatory Mechanism of (Bromoethynyl)benzene
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Caption: Proposed mechanism of anti-inflammatory action for (bromoethynyl)benzene.

Safety and Handling
According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, (bromoethynyl)benzene is classified as causing serious eye damage and is

harmful if inhaled.[3] Appropriate personal protective equipment, including eye protection and

respiratory protection, should be used when handling this compound.
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Conclusion
(Bromoethynyl)benzene is a valuable chemical compound with established utility in organic

synthesis and emerging potential in the field of drug development. Its physical and chemical

properties are well-characterized, and reliable synthetic protocols are available. Further

research into its biological activities, particularly its anti-inflammatory effects, may open new

avenues for therapeutic applications. As with any chemical reagent, proper safety precautions

should be observed during its handling and use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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